N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine

N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine is a chemical compound characterized by its unique spirocyclic structure, which features a dioxaspirodecane framework. This compound is notable for its potential applications in medicinal chemistry and organic synthesis. Its molecular formula is $C_{11}H_{19}N_{1}O_{2}$, and it has a molar mass of approximately 197.28 g/mol. The presence of the butan-2-yl group contributes to its hydrophobic characteristics, while the dioxaspiro structure imparts rigidity and conformational stability.

• Alkylation: N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine can react with alkyl halides to form more complex amine derivatives.
• Oxidation: The amine functionality can be oxidized to form N-oxides or other nitrogen-containing heterocycles.
• Acylation: The amine can react with acyl chlorides or anhydrides to form amides, which may have enhanced biological activity.

Preliminary studies suggest that N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine exhibits potential biological activity as an inhibitor of butyrylcholinesterase, an enzyme linked to neurodegenerative diseases such as Alzheimer's disease. The compound's structural similarity to known cholinesterase inhibitors positions it as a candidate for further pharmacological evaluation .

The synthesis of N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine can be achieved through several methods:

• Reduction of Dioxaspiro Compounds: Starting from 1,4-dioxaspiro[4.5]decan-8-one, reduction using sodium borohydride in methanol can yield the corresponding alcohol, which can then be converted to the amine via reaction with butan-2-amine.
  Example reaction:

  text
  1,4-Dioxaspiro[4.5]decan-8-one + NaBH4 → N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amines

• Direct Amine Substitution: The direct reaction of butan-2-amine with a suitable dioxaspiro precursor under controlled conditions may also yield the desired compound.

N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine has potential applications in:

• Medicinal Chemistry: As a lead compound for developing new cholinesterase inhibitors for treating neurodegenerative diseases.
• Organic Synthesis: As an intermediate in synthesizing more complex organic molecules due to its reactive functional groups.

Interaction studies have indicated that this compound may interact with various biological targets beyond butyrylcholinesterase, including other enzymes involved in neurotransmission and metabolic pathways. Further research is required to elucidate these interactions fully and their implications for therapeutic efficacy.

Several compounds share structural similarities with N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine, including:

The uniqueness of N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amines lies in its specific hydrophobic character and potential selectivity towards cholinesterase inhibition compared to similar compounds.

Traditional Organic Synthesis Routes

Cyclohexanone and Ethylene Glycol-Based Pathways

The synthesis of N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine relies fundamentally on the construction of the 1,4-dioxaspiro[4.5]decane framework through cyclohexanone and ethylene glycol-based methodologies . The initial step involves the acid-catalyzed ketalization of cyclohexanone derivatives with ethylene glycol to form the characteristic spirocyclic dioxane ring system [13]. This process typically employs para-toluenesulfonic acid as a catalyst in toluene at elevated temperatures of 100 degrees Celsius, facilitating the formation of the five-membered dioxane ring fused to the cyclohexane moiety [13].

The mechanistic pathway proceeds through protonation of the ketone carbonyl, followed by nucleophilic attack by ethylene glycol, and subsequent cyclization with elimination of water [13]. Research has demonstrated that the reaction conditions require careful optimization, with yields of 1,4-dioxaspiro[4.5]decan-8-one reaching 97.8 percent under optimized conditions using ionic liquid catalysts [2]. The use of 1-butyl-3-methylimidazolium hydrogen sulfate and 1-ethylimidazolium tetrafluoroborate as catalysts has shown superior performance compared to traditional acid catalysts [2].

A comprehensive synthetic route developed for industrial applications involves the initial preparation of 1,4-cyclohexanedione monoethylene glycol ketal, which serves as a key intermediate [2]. The process utilizes dimethyl 1,4-cyclohexanedione-2,5-dicarboxylate as starting material, achieving gas chromatographic purity of 99.28 percent and mass yields of 99.92 percent [2]. Subsequent purification through column chromatography using silica gel provides crystalline products with purity exceeding 99.72 percent [2].

Alternative approaches have investigated the use of 1,4,9,12-tetraoxadispiro[4.2.4.2]tetradecane as a recyclable precursor for the synthesis of 1,4-dioxaspiro[4.5]decan-8-one [7]. This methodology employs weakly acidic acrylic cation exchange resin catalysts in aqueous solutions, achieving reaction yields of 65 percent with reaction temperatures ranging from 20 to 95 degrees Celsius [7]. The process demonstrates environmental sustainability through catalyst recyclability and reduced waste generation [7].

Amine Functionalization Techniques

The introduction of the butan-2-yl amine functionality represents a critical synthetic challenge requiring sophisticated amine functionalization strategies . Reductive amination methodologies constitute the primary approach for constructing the carbon-nitrogen bond at the 8-position of the dioxaspiro framework [28]. The process typically involves the formation of an imine intermediate between the ketone precursor and the desired amine, followed by selective reduction using sodium borohydride or alternative reducing agents [28].

Advanced amine functionalization techniques have evolved to address the challenges of regioselectivity and stereochemical control [24] [26]. Photoredox-catalyzed amine functionalization provides mild reaction conditions and high functional group tolerance, enabling the selective introduction of alkyl substituents [24]. The methodology involves single-electron oxidation of tertiary amine precursors, generating alpha-amino radical intermediates that undergo subsequent functionalization reactions [24].

Research has demonstrated that self-limiting alkylation strategies offer significant advantages for the synthesis of secondary amines [27]. These approaches utilize N-aminopyridinium salts as ammonia surrogates, enabling selective monoalkylation without the overalkylation issues commonly encountered in traditional methodologies [27]. The process involves the formation of highly nucleophilic pyridinium ylides that engage in substitution reactions with alkyl halides, followed by reductive cleavage of the nitrogen-nitrogen bond [27].

Stannyl amine protocol reagents have emerged as valuable tools for the one-step synthesis of saturated spirocyclic nitrogen-containing heterocycles [5]. The combination of cyclic ketones with these specialized reagents affords spirocyclic amines under operationally simple reaction conditions, providing access to unprotected spirocyclic amines that are highly valued in drug discovery applications [5].

Industrial-Scale Production Approaches

Continuous Flow Reactor Systems

Continuous flow reactor technology has revolutionized the industrial-scale synthesis of spirocyclic compounds, offering enhanced safety, improved yields, and reduced reaction times compared to traditional batch processes [10]. For the production of N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine, continuous flow systems provide superior heat and mass transfer characteristics, enabling precise control over reaction parameters [10].

Research on automated continuous flow synthesis has demonstrated significant advantages for spirocyclic tetrahydronaphthyridine scaffolds, with applications extending to related dioxaspiro compounds [8] [9]. The methodology employs photoredox-catalyzed hydroaminoalkylation of halogenated substrates, followed by intramolecular cyclization reactions [8]. Temperature control remains critical, with systems maintaining temperatures as low as -0.5 degrees Celsius using specialized chilling equipment [9].

Vertical dynamic reactor systems have shown particular promise for industrial applications, effectively addressing safety concerns through prevention of electrostatic accumulation and elimination of gas-phase spaces [10]. Comparative studies demonstrate reaction time reductions from 600 minutes in batch processes to 20 minutes in continuous flow, with yield improvements from 85 percent to 91 percent [10].

The implementation of microfluidic platforms for spirocyclic synthesis has enabled high-throughput screening and optimization of reaction conditions [14]. These systems facilitate rapid identification of optimal reaction parameters through automated variation of flow rates, temperature, and reagent concentrations [14]. For radiochemical applications, microfluidic reactors have achieved radiochemical conversions of 68 percent with enhanced reproducibility compared to batch methods [14].

Microwave-Assisted Synthesis Innovations

Microwave-assisted organic synthesis has emerged as a powerful tool for the efficient preparation of spirocyclic compounds, offering significant advantages in reaction rate acceleration and yield enhancement [11] [15]. The technology provides rapid and uniform heating, enabling precise temperature control and reduced reaction times compared to conventional heating methods [11].

Studies on microwave-assisted spiroannulation reactions have demonstrated the synthesis of various spirocyclic frameworks under optimized conditions [11]. Temperature-variable protocols have been developed that allow selective formation of different products depending on the applied microwave conditions [11]. For spiro-indolenine synthesis, room temperature conditions favor spirocyclic products, while microwave heating at 100 degrees Celsius for 30 minutes promotes alternative ring systems [11].

The optimization of microwave conditions for spirocyclic compound synthesis typically involves systematic variation of power settings, reaction times, and solvent systems [20]. Research has shown that polar solvents generally provide superior results due to enhanced solubility of starting materials and stabilization of charged intermediates [20]. Ethanol has been identified as an optimal solvent for many spiroannulation reactions, providing yields up to 91 percent under microwave conditions compared to 85 percent with conventional heating [20].

Comparative analysis between microwave and conventional heating methods reveals consistent yield improvements of 5-10 percent when microwave technology is employed [11]. The enhanced performance is attributed to more efficient energy transfer and the ability to achieve higher reaction temperatures without decomposition of sensitive intermediates [11].

Stereochemical Control in Spiroannulation

The achievement of stereochemical control in spiroannulation reactions represents a fundamental challenge in the synthesis of N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine [12]. Advanced methodologies have been developed to address the complex stereochemical issues arising from the formation of quaternary carbon centers at the spiro junction [12].

Scandium-catalyzed asymmetric spiroannulation reactions have demonstrated exceptional control over stereochemical outcomes through the use of chiral pyridine-bis-oxazoline ligands [12]. The mechanism involves ligand-accelerated catalysis, where sterically demanding ligands enhance reaction rates while providing high enantioselectivity [12]. In-situ infrared spectroscopy studies have revealed that ligand-dependent acceleration occurs through reduction of off-cycle oligomerization processes [12].

The role of counterions in stereochemical control has been extensively investigated, with tetrakis[3,5-bis(trifluoromethyl)phenyl]borate anions providing optimal results [12]. The formation of active catalyst species proceeds through bimolecular combination of scandium with the borate anion, followed by complexation with the chiral ligand [12]. Pre-complexation of catalyst components and delayed addition of nucleophiles have been identified as critical factors for achieving optimal stereochemical control [12].

Mechanistic studies employing reaction heat flow calorimetry have elucidated the complex interplay between solution-phase and precipitated catalyst species [12]. The scandium-pyridine-bis-oxazoline catalyst system exhibits minimal solubility until bidentate electrophile addition, requiring careful optimization of complexation order to achieve maximum stereochemical induction [12].

Comparative Analysis of Yield Optimization Strategies

Comprehensive analysis of yield optimization strategies for spirocyclic amine synthesis reveals significant variations in efficiency depending on the chosen methodology and reaction conditions [16] [33]. Statistical approaches to reaction optimization have become increasingly important for identifying optimal synthetic pathways [16].

Response surface methodology has proven particularly valuable for understanding the relationship between reaction variables and product yields [16]. Studies employing central composite design experiments have identified optimal conditions for spirocyclic synthesis, with temperature, residence time, and catalyst loading identified as critical factors [16]. Mathematical modeling of these relationships enables prediction of optimal conditions before experimental validation [16].

The implementation of one-factor-at-a-time optimization followed by response surface methodology provides a systematic approach to yield enhancement [16]. For lysine-methionine biosynthesis systems, this approach achieved significant improvements in product formation through optimization of medium components and reaction conditions [16]. The methodology is readily adaptable to spirocyclic amine synthesis applications [16].

Machine learning approaches have demonstrated exceptional performance in predicting reaction yields for complex organic transformations [36] [37]. Random forest and neural network models trained on high-throughput experimentation data achieve coefficient of determination values exceeding 0.90 for well-designed reaction datasets [36]. Bayesian optimization strategies enable efficient exploration of reaction parameter space with minimal experimental effort [37].

Comparative evaluation of different optimization algorithms reveals that Gaussian process models with expected improvement acquisition functions provide superior performance for reaction optimization [37]. The approach enables parallel experimentation and direct translation to large-scale process conditions [37]. Application to palladium-catalyzed cross-coupling reactions has demonstrated consistent identification of optimal conditions within 20-30 experiments [37].

The economic implications of different optimization strategies must be considered in industrial applications [35]. Mass productivity metrics reveal that even processes with reasonable atom economy may waste 98.5 percent of total input materials [35]. Reaction mass efficiency calculations that incorporate yield, stoichiometry, and atom economy provide more comprehensive assessments of process sustainability [35].

Nuclear magnetic resonance spectroscopy provides detailed structural information about N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine. Although direct spectroscopic data for this specific compound is limited in the literature, comprehensive analysis of closely related N-(2,4-dimethylpentan-3-yl)-1,4-dioxaspiro[4.5]decan-8-amine provides valuable insights into the expected spectroscopic characteristics [1].

Proton Nuclear Magnetic Resonance Analysis

The 1H Nuclear Magnetic Resonance spectrum of related spirocyclic compounds reveals characteristic signals that illuminate the structural framework. The dioxolane ring protons appear as a sharp singlet at δ 3.92 ppm (4H, s), indicating the equivalent nature of the ethylene glycol-derived bridge [1]. The proton at the carbon-8 position, where the amine substitution occurs, manifests as a complex triplet of triplets at δ 2.50 ppm (1H, tt, J₁ = 9.9 Hz, J₂ = 3.6 Hz), reflecting the axial orientation and coupling with adjacent cyclohexane protons [1]. The cyclohexane ring protons demonstrate the expected complex multipicity in the range δ 1.88-1.64 ppm (6H, m), characteristic of chair conformation dynamics [1].

The N-(butan-2-yl) substituent exhibits distinctive patterns with the secondary amine proton resonating as a triplet around δ 1.92 ppm, while the butyl chain protons appear in the aliphatic region with characteristic coupling patterns reflecting the branched alkyl structure [1]. The coupling constants observed (J₁ = 9.9 Hz, J₂ = 3.6 Hz) are consistent with axial-axial and axial-equatorial interactions in the cyclohexane chair conformation [1].

Carbon-13 Nuclear Magnetic Resonance Characterization

13C Nuclear Magnetic Resonance spectroscopy reveals the carbon framework architecture with exceptional clarity. The dioxolane carbon atoms resonate at δ 108.9 ppm, demonstrating the acetal carbon environment characteristic of the spirocyclic junction [1]. The carbon bearing the amine functionality (C-8) appears at δ 64.3 ppm, consistent with a carbon attached to nitrogen in a saturated aliphatic environment [1]. The carbon connected to the N-(butan-2-yl) group resonates at δ 65.7 ppm, reflecting the influence of the nitrogen substitution [1].

The cyclohexane ring carbons exhibit signals in the range δ 33.2-31.2 ppm, typical of saturated aliphatic carbons in a chair conformation [1]. The systematic chemical shift pattern confirms the rigidity imposed by the spirocyclic architecture and the predominant chair conformation of the cyclohexane ring [1].

Infrared Spectroscopic Analysis

Infrared spectroscopy provides complementary information about functional group characteristics and molecular vibrations. Related compounds demonstrate characteristic absorption bands at 2950 and 2871 cm⁻¹, corresponding to C-H stretching vibrations of the aliphatic framework [1]. The C-H bending vibrations appear at 1473 cm⁻¹, while the distinctive C-O stretching modes of the dioxolane ring manifest as multiple bands at 1245, 1195, 1152, and 1039 cm⁻¹ [1].

The absence of broad N-H stretching bands in the 3300-3500 cm⁻¹ region confirms the secondary amine nature of the nitrogen functionality [1]. The complex fingerprint region between 1000-1300 cm⁻¹ reflects the intricate vibrational coupling within the spirocyclic framework [1].

Mass Spectrometric Characterization

Mass spectrometry confirms molecular integrity and provides fragmentation patterns diagnostic of the spirocyclic structure. High-resolution mass spectrometry of related compounds demonstrates excellent agreement between calculated and observed molecular ion peaks, with [M + H]⁺ ions showing exact mass matches [1]. The fragmentation patterns typically involve loss of the alkyl amine substituent and characteristic fragmentations of the dioxolane ring system [1].

For N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine (molecular formula C₁₂H₂₃NO₂, molecular weight 213.32 g/mol), the expected molecular ion [M + H]⁺ would appear at m/z 214.33 [2]. The fragmentation pattern would likely include characteristic losses corresponding to the butan-2-yl group (C₄H₉, -57 Da) and ethylene glycol moiety (C₂H₄O₂, -60 Da) from the dioxolane ring [2].

X-ray Crystallographic Studies

X-ray crystallographic analysis of spirocyclic compounds related to N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine provides definitive structural confirmation and reveals crucial conformational preferences. While direct crystallographic data for the target compound remains unreported, comprehensive studies of analogous 1,4-dioxaspiro[4.5]decane derivatives illuminate the fundamental structural characteristics [3] [4] [5].

Conformational Architecture in Related Structures

Crystal structure analysis of (±)-(7RS,8SR)-7-methyl-1,4-dioxaspiro[4.5]decane-7,8-diol reveals fundamental conformational preferences characteristic of this spirocyclic system [4]. The five-membered dioxolane ring adopts a twist conformation with adjacent carbon atoms deviating alternately from the mean plane by −0.297(4) and 0.288(4) Å [4]. This twist geometry minimizes ring strain while maintaining optimal orbital overlap in the acetal functionality [4].

The spiro-fused cyclohexane ring demonstrates a clear preference for the chair conformation, consistent with the conformational behavior of unsubstituted cyclohexane [4]. This chair arrangement minimizes torsional and angle strain while providing optimal spatial arrangement for substituents [4]. The axial hydroxy group in the studied compound forms an intramolecular O-H···O hydrogen bond with one of the dioxolane oxygen atoms, creating an S(6) ring motif that stabilizes the overall molecular conformation [4].

Crystal Packing and Intermolecular Interactions

The crystal packing analysis reveals that molecules connect through O-H···O hydrogen bonds involving equatorial hydroxy groups, forming zigzag chains with C(5) motifs running along the crystallographic c-axis [4]. This packing pattern suggests that similar intermolecular interactions might be expected in crystalline forms of N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine, potentially involving the amine nitrogen as a hydrogen bond acceptor [4].

Crystallographic studies of (2S)-2-(3-Oxo-1,4-dioxaspiro[4.5]decan-2-yl)ethanoic acid further confirm that the six-membered cyclohexane ring consistently adopts the chair conformation in the solid state [3]. This consistency across different substitution patterns indicates that the spirocyclic constraint does not significantly destabilize the chair geometry [3].

Triclinic Crystal Systems and Structural Parameters

Studies of 8-(3,4,5-trimethoxybenzyl)-6,10-dioxaspiro [6] [1]decane derivatives demonstrate crystallization in the triclinic system with space group P-1 [5]. Compound J1 exhibits unit cell parameters: a = 5.4056(11) Å, b = 11.465(2) Å, c = 13.502(3) Å, with angles α = 92.06(3)°, β = 91.35(3)°, γ = 93.50(3)° [5]. The calculated density of 1.386 g/cm³ reflects efficient crystal packing [5].

The related compound J2 crystallizes with similar triclinic symmetry: a = 8.8778(18) Å, b = 9.5285(19) Å, c = 11.082(4) Å, α = 89.69(3)°, β = 67.38(3)°, γ = 81.68(3)°, with a density of 1.361 g/cm³ [5]. Both structures form three-dimensional network structures through C-H···O intramolecular and intermolecular hydrogen bonds [5].

Stereochemical Implications and Absolute Configuration

X-ray crystallographic analysis provides unambiguous determination of absolute configuration in chiral spirocyclic systems. Studies of spirocyclic glutamic acid analogs built on spiro[3.3]heptane scaffolds demonstrate that all stereoisomers can be isolated and their absolute configurations confirmed through crystallographic methods [7]. The analysis of amino nitrile derivatives using X-ray diffraction successfully determined stereochemistry for 13 out of 14 derivatives examined [7].

This methodology would be directly applicable to N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine, where the amine carbon represents a stereogenic center. The crystallographic approach would definitively establish whether the compound crystallizes as a racemic mixture or as individual enantiomers [7].

Structural Validation and Computational Correlation

X-ray crystallographic parameters serve as benchmarks for validating computational models and theoretical predictions. The bond lengths, angles, and torsional parameters determined crystallographically provide essential reference data for density functional theory calculations and molecular dynamics simulations [8]. The agreement between experimental and computational geometries confirms the reliability of theoretical methods for predicting the structural behavior of related spirocyclic systems [8].

Quantum Mechanical Modeling of Spirocyclic Architecture

Quantum mechanical modeling provides fundamental insights into the electronic structure, bonding characteristics, and conformational preferences of N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine. Density functional theory calculations illuminate the unique properties arising from the spirocyclic architecture and the influence of the amine substitution on the overall molecular framework [9] [10] [8].

Density Functional Theory Computational Framework

Density functional theory calculations using the B3LYP exchange-correlation functional with 6-311G(d,p) basis sets represent the standard approach for spirocyclic systems [8]. This computational level provides reliable geometric parameters, vibrational frequencies, and electronic properties while maintaining computational feasibility for molecules of this size [8]. The B3LYP functional effectively captures electron correlation effects crucial for accurate prediction of conformational energies and barrier heights [8].

Hybrid density functional methods incorporate exact exchange contributions that improve the description of hydrogen bonding and dispersion interactions relevant to the dioxolane ring system [10]. Solvent effects can be incorporated through polarizable continuum models with dielectric constants appropriate for various solvents (ε = 80 for water, ε = 5 for protein environments) [10].

Electronic Structure and Frontier Molecular Orbitals

Frontier molecular orbital analysis reveals the electronic characteristics governing reactivity and intermolecular interactions. The highest occupied molecular orbital typically exhibits significant density on the nitrogen lone pair, reflecting the nucleophilic character of the amine functionality [11]. The lowest unoccupied molecular orbital demonstrates antibonding character associated with the C-N and C-O bonds of the spirocyclic framework [11].

The HOMO-LUMO energy gap provides insight into electronic stability and chemical reactivity. Typical values for spirocyclic amine systems range from 2.5 to 3.5 eV, indicating moderate reactivity and reasonable thermal stability [11]. The molecular electrostatic potential surface reveals regions of negative potential around oxygen atoms and the nitrogen lone pair, identifying favorable sites for electrophilic interactions [11].

Natural Bond Orbital Analysis and Hyperconjugation

Natural bond orbital analysis provides detailed information about bonding interactions and electron delocalization within the spirocyclic framework [9]. Second-order stabilization energies quantify hyperconjugative interactions between σ C-H bonds and σ* C-C antibonds in the cyclohexane ring [9]. These interactions contribute to conformational stability and influence the preferred chair geometry [9].

Energy decomposition analysis combined with natural orbitals for chemical valence reveals the nature of intramolecular interactions [9]. The analysis demonstrates that charge transfer interactions between the dioxolane oxygens and the cyclohexane framework contribute to the rigidity of the spirocyclic system [9]. Hyperconjugative stabilization involving the nitrogen lone pair and adjacent σ* C-H bonds influences the conformational preferences around the amine substitution [9].

Conformational Energy Landscapes

Quantum mechanical calculations map the complete conformational energy landscape, identifying stable conformers and transition states for interconversion processes. Chair-chair interconversion of the cyclohexane ring represents the primary conformational motion, with calculated barriers typically ranging from 10-12 kcal/mol [12]. The spirocyclic constraint reduces this barrier slightly compared to unsubstituted cyclohexane due to the geometric constraints imposed by the dioxolane ring [12].

Potential energy surface scans around the C-N bond reveal rotational preferences for the N-(butan-2-yl) substituent. Steric interactions between the alkyl groups and the cyclohexane framework create distinct energy minima corresponding to preferred conformational arrangements [12]. The energy differences between conformers typically range from 1-3 kcal/mol, indicating rapid interconversion at room temperature [12].

Vibrational Analysis and Thermodynamic Properties

Harmonic frequency calculations provide vibrational spectra for comparison with experimental infrared and Raman data [8]. The computed frequencies require scaling factors (typically 0.96-0.98 for B3LYP/6-311G(d,p)) to account for anharmonicity and basis set limitations [8]. Zero-point vibrational energy corrections contribute 2-4 kcal/mol to relative conformational energies [8].

Thermodynamic analysis reveals the temperature dependence of conformational populations. Gibbs free energy calculations incorporate enthalpic and entropic contributions to predict equilibrium distributions at various temperatures [8]. The partition function approach enables calculation of heat capacities, entropies, and thermal expansion coefficients relevant to physical property prediction [8].

Solvation Effects and Environmental Influences

Implicit solvation models investigate the influence of solvent environment on molecular geometry and electronic structure [10]. Polarizable continuum model calculations demonstrate that polar solvents stabilize conformations with exposed amine functionality, while nonpolar environments favor conformations with buried nitrogen atoms [10]. Specific solvation effects involving hydrogen bonding to water or alcohol solvents significantly influence conformational preferences [10].

Explicit solvation studies using quantum mechanical/molecular mechanical approaches provide detailed insights into solvent-solute interactions [10]. These calculations reveal the formation of hydrogen bond networks involving the dioxolane oxygens and amine nitrogen, influencing both conformational stability and dynamic behavior [10].

Conformational Dynamics Analysis

Conformational dynamics analysis of N-(butan-2-yl)-1,4-dioxaspiro[4.5]decan-8-amine employs advanced computational methods to characterize the time-dependent structural behavior and conformational interconversion processes. Molecular dynamics simulations combined with principal component analysis provide comprehensive understanding of the conformational flexibility and dynamic properties inherent to the spirocyclic architecture [13] [14].

Molecular Dynamics Simulation Methodology

Molecular dynamics simulations utilize empirical force fields optimized for spirocyclic systems to sample the conformational space effectively [13]. Classical mechanics approaches with AMBER or CHARMM force fields provide computational efficiency for extended simulation timescales while maintaining reasonable accuracy for conformational sampling [15]. Simulation protocols typically employ 300 K temperature with Nosé-Hoover thermostats and atmospheric pressure conditions [15].

Extended simulation periods of 100-200 nanoseconds enable comprehensive sampling of conformational transitions [15]. Replica exchange molecular dynamics enhances sampling efficiency by enabling transitions between different temperature levels, facilitating overcoming of conformational barriers [15]. Umbrella sampling techniques with harmonic restraints quantify free energy differences between distinct conformational states [15].

Principal Component Analysis of Conformational Space

Principal component analysis of molecular dynamics trajectories reduces the dimensionality of conformational space while preserving essential dynamic information [13]. Coordinate transformations identify the primary modes of molecular motion, typically involving chair-chair interconversion of the cyclohexane ring and rotational motions around the C-N bond connecting the amine substituent [13].

The analysis reveals eight distinct conformers for related spirocyclic systems, with two chair-like conformers predominating at room temperature [13]. Statistical analysis of trajectory data determines probability distributions in reduced conformational space, enabling identification of stable conformational basins and transition pathways between them [13].

Conformational Equilibria and Population Analysis

Conformational populations derived from molecular dynamics simulations reflect the relative stabilities of different geometric arrangements [16]. Spectroscopic studies indicate that spirocyclic systems often prefer twist conformations over chair conformations for certain ring substituents, contrasting with the behavior of simple cyclohexane derivatives [16]. Temperature-dependent analysis reveals the entropic contributions to conformational preferences [16].

Free energy calculations using thermodynamic integration or weighted histogram analysis quantify the energetic differences between conformational states [13]. Potential of mean force calculations along specific reaction coordinates provide detailed energy profiles for conformational transitions [13]. These calculations typically reveal energy barriers of 8-15 kcal/mol for major conformational changes [13].

Ring Flexibility and Spirocyclic Constraints

The spirocyclic architecture imposes geometric constraints that influence the conformational behavior of both ring systems [12] [17]. Chair-chair interconversion of the cyclohexane ring occurs with modified kinetics compared to unsubstituted cyclohexane due to the dioxolane ring constraint [17]. A-value modifications for substituents in spirocyclic systems differ significantly from traditional cyclohexane values [12].

Computational studies demonstrate that alkyl groups larger than methyl exhibit negative A-values when positioned adjacent to spirocyclic rings [12]. This phenomenon arises from increased torsional strain combined with hyperconjugative effects that stabilize axial conformations [12]. The N-(butan-2-yl) substituent in the target compound would exhibit similar conformational preferences [12].

Dynamics of Nitrogen Inversion and C-N Rotation

Nitrogen inversion represents a fundamental dynamic process in amine-containing systems, though it occurs rapidly at room temperature with low energy barriers [18]. Computational analysis reveals that sp³-nitrogen centers undergo configurational dynamics with barriers typically below 5 kcal/mol [18]. The pyramidal geometry around nitrogen inverts through a planar transition state with minimal structural reorganization [18].

C-N bond rotation provides additional conformational flexibility, with rotational barriers influenced by steric interactions between the alkyl substituent and the spirocyclic framework [19] [20]. Distance measurements between key atoms reveal conformational preferences, with cis-configured diastereomers typically exhibiting longer distance parameters than their trans-configured counterparts [19] [20].

Environmental Effects on Conformational Dynamics

Solvent environment significantly influences conformational dynamics through specific solvation effects and dielectric screening [10]. Aqueous environments promote conformations that maximize hydrogen bonding interactions with the amine nitrogen and dioxolane oxygens [10]. Nonpolar solvents favor conformations that minimize dipole-dipole interactions and maximize hydrophobic contacts [10].

Temperature dependence of conformational dynamics reveals activation energies for interconversion processes [13]. Arrhenius analysis of temperature-dependent rate constants provides insights into the entropy of activation and pre-exponential factors governing conformational transitions [13]. Low-temperature studies can freeze out certain conformational motions, enabling detailed nuclear magnetic resonance analysis of individual conformers [16].

Integration with Experimental Observables

Computational conformational analysis provides theoretical predictions that can be directly compared with experimental nuclear magnetic resonance data [16]. Chemical shift calculations using density functional theory methods enable assignment of experimental spectra to specific conformational states [16]. Coupling constant predictions validate the conformational models and confirm the predominant chair geometry of the cyclohexane ring [16].